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Compound of Interest

Compound Name: Acetyl tetrapeptide-22

Cat. No.: B15598992

For Researchers, Scientists, and Drug Development Professionals

In the landscape of therapeutic peptides, the quest for potent and specific anti-inflammatory
agents is paramount. This guide provides a comprehensive benchmark of Acetyl tetrapeptide-
22 against a selection of established anti-inflammatory peptides, offering a comparative
analysis of their mechanisms, efficacy, and the experimental frameworks used for their
evaluation.

Introduction to Anti-Inflammatory Peptides

Inflammation is a complex biological response implicated in numerous dermatological and
systemic conditions. Peptides, with their high specificity and favorable safety profile, represent
a promising class of therapeutics for modulating the inflammatory cascade. This guide focuses
on Acetyl tetrapeptide-22 and compares its profile with Palmitoyl Tetrapeptide-7, Palmitoyl
Tripeptide-8, Copper Tripeptide-1 (GHK-Cu), and BPC-157.

Mechanism of Action and Signaling Pathways

A fundamental understanding of the molecular pathways targeted by these peptides is crucial
for their effective application and development.

Acetyl Tetrapeptide-22: This synthetic peptide is known to exert its primary anti-inflammatory
and cytoprotective effects by inducing the expression of Heat Shock Protein 70 (HSP70)[1][2].
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HSP70 is a molecular chaperone that plays a critical role in protecting cells from stress and
inhibiting inflammatory responses[1][2].

Cellular Protection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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